Cas no 1315374-43-6 (Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate)

• Product Name: Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate
• CAS No: 1315374-43-6
• MF: C₁₇H₂₀ClN₃O₃
• MW: 349.812003135681
• CID: 5059829
• Update Time: 2025-10-29

Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate

• Inchi： 1S/C17H20ClN3O3/c1-3-24-17(22)11-10-20-15-13(23-2)5-4-12(18)14(15)16(11)21-8-6-19-7-9-21/h4-5,10,19H,3,6-9H2,1-2H3
• InChI Key： QFKWPMBSRATCIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=C(C(C(=O)OCC)=CN=2)N1CCNCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• XLogP3: 2.5
• Topological Polar Surface Area: 63.7

Additional information on Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate

Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate: A Comprehensive Overview

Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate, with CAS No. 1315374-43-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The structure of this compound is characterized by a quinoline ring system with substituents at positions 3, 4, 5, and 8. Specifically, the substituents include a chlorine atom at position 5, a methoxy group at position 8, a piperazine ring at position 4, and an ethyl ester group at position 3.

The quinoline backbone of Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate is a fundamental structural motif that contributes to its unique chemical properties. Quinolines are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable in drug design. The presence of the piperazine ring further enhances the compound's potential for bioactivity, as piperazine moieties are commonly found in pharmaceutical agents due to their ability to modulate receptor interactions.

Recent studies have highlighted the potential of Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yl)quinoline-3-carboxylate as a candidate for anti-cancer drug development. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation.

In addition to its anti-cancer properties, this compound has also shown promise in anti-inflammatory applications. A study by Johnson and colleagues (2023) revealed that Ethyl 5-chloro-8-methoxy-4-(piperazin-1-yil)quinoline-carboxylate can effectively inhibit the production of pro-inflammatory cytokines in vitro. This suggests its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of Ethyl 5-chloro-8-methoxy-piperazine-substituted quinoline carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the quinoline ring system through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. The use of microwave-assisted synthesis techniques has been reported to significantly improve reaction yields and reduce synthesis time (Brown et al., 2021).

From an analytical perspective, Ethyl 5-chloro-piperazine-substituted quinoline carboxylic acid derivatives can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for biological testing.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of Ethyl chloro-piperazine-substituted quinoline derivatives. Enhancing bioavailability while maintaining efficacy remains a key challenge in drug development. Collaborative efforts between chemists and pharmacologists are expected to yield novel analogs with improved therapeutic profiles.